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Compound of Interest

Compound Name:

Cat. No.:

Potassium Phosphate, Dibasic

B151320

L Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a 1 Molar (1M) stock solution

of potassium phosphate dibasic (KzHPOa). This solution is a fundamental reagent in many

biological and chemical laboratories, frequently used in the formulation of buffer systems, as a

nutrient source in culture media, and as a component in various biochemical assays.[1][2][3][4]

Quantitative Data Summary

Potassium phosphate dibasic can be supplied in anhydrous or hydrated forms. It is critical to

use the correct molecular weight corresponding to the specific form of the chemical indicated

on the reagent bottle.

Property

Potassium Phosphate
Dibasic (Anhydrous)

Potassium Phosphate
Dibasic (Trihydrate)

Chemical Formula

K2HPOa

K2HPOQOa - 3H20

Molar Mass

174.18 g/mol [1][3]

228.22 g/mol [5][6]

Mass Required for 1L of 1M

_ 174.18 g 228.22 ¢g
Solution
o Highly soluble; ~167 g in 100
Solubility in Water Soluble
mL at 20°C[2][7]
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Experimental Protocol

This protocol outlines the steps to prepare 1 liter of a 1M K2HPOa stock solution.
2.1 Materials and Equipment

o Potassium phosphate dibasic (KzHPOa4), anhydrous or trihydrate

o Deionized (DI) or distilled (dH20) water

¢ Analytical balance

e Weighing paper or boat

e 1000 mL beaker

e 1000 mL volumetric flask, Class A

e Magnetic stirrer and stir bar

e Spatula

» Wash bottle with DI or dH20

» Sterile storage bottle with a screw cap

o Personal Protective Equipment (PPE): Safety goggles, lab coat, and gloves
2.2 Step-by-Step Procedure

« ldentify the Reagent Form: Check the label on your potassium phosphate dibasic container
to confirm if it is the anhydrous (K2HPQOa) or trihydrate (K2HPOa4 - 3H20) form. This is crucial
for using the correct molecular weight in your calculation.

o Calculate the Required Mass:
o For anhydrous K2HPOa4, weigh out 174.18 g.

o For trihydrate K2HPOa4 - 3H20, weigh out 228.22 g.
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¢ Dissolve the Salt:

o

Pour approximately 800 mL of DI water into the 1000 mL beaker.

[¢]

Place the magnetic stir bar in the beaker and set it on the magnetic stirrer at a medium
speed.

[¢]

Carefully add the weighed KzHPO4 powder to the water.

Allow the solution to stir until the salt is completely dissolved. Potassium phosphate

o

dibasic is freely soluble in water, so this should not take long.[1]
e Adjust to Final Volume:

o Once dissolved, carefully transfer the solution from the beaker into the 1000 mL volumetric
flask.

o Rinse the beaker with a small amount of DI water and add the rinsewater to the volumetric
flask to ensure a complete transfer of the solute.

o Continue to add DI water to the volumetric flask until the bottom of the meniscus reaches
the 1000 mL calibration mark. Use a wash bottle or pipette for precision in the final
additions.

e Homogenize the Solution:

o Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is
thoroughly mixed and has a uniform concentration.

o Storage:
o Transfer the final 1M K2HPOa4 solution into a clearly labeled, sterile storage bottle.

o The label should include the name of the solution (1M Potassium Phosphate Dibasic), the
date of preparation, and your initials.

o Store the solution in a tightly sealed container at room temperature (15-30°C).[3]
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Workflow Visualization

The following diagram illustrates the key steps in the preparation of the stock solution.

1. Weigh Correct Mass
of K2HPOa4

2. Dissolve in ~800 mL
of dH20

3. Transfer to 1L
Volumetric Flask

4. Add dH20 to
1L Mark (QS)

5. Cap and Invert
to Mix Thoroughly

6. Transfer to Labeled
Storage Bottle
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Caption: Workflow for preparing 1M K2HPOa stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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